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Compound of Interest

Compound Name: FAM azide, 6-isomer

Cat. No.: B3026471 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of 6-isomer

FAM (Carboxyfluorescein) azide in Dimethyl Sulfoxide (DMSO). It includes quantitative

solubility data, detailed experimental protocols for its dissolution and use in common

bioconjugation techniques, and a visual representation of the experimental workflow.

Executive Summary
6-isomer FAM azide is a widely utilized fluorescent probe in bioorthogonal chemistry,

particularly in copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) "click" chemistry. Its

solubility in appropriate solvents is critical for successful experimental outcomes. DMSO is a

common and effective solvent for dissolving FAM azide. This guide consolidates available data

on its solubility limits and provides standardized protocols for its preparation and use.

Solubility of 6-FAM Azide in DMSO
6-FAM azide exhibits excellent solubility in polar organic solvents, including DMSO, DMF, and

alcohols[1][2][3][4][5]. This makes DMSO a preferred solvent for preparing stock solutions for

subsequent use in aqueous reaction buffers.

Quantitative Solubility Data
The following table summarizes the reported solubility of 6-FAM azide in DMSO.
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Parameter Value Notes Source(s)

Maximum Reported

Solubility
100 mg/mL

Equivalent to 218.14

mM. Requires

ultrasonic agitation.

The use of new,

anhydrous DMSO is

recommended as its

hygroscopic nature

can impact solubility.

Common Stock

Concentration
10 mM

Routinely prepared

and commercially

available, indicating

good stability and

solubility at this

concentration.

Factors Influencing Solubility
Several factors can influence the dissolution of 6-FAM azide in DMSO:

Purity of DMSO: The hygroscopic nature of DMSO means it can absorb water from the

atmosphere. The presence of water can affect the solubility of solutes. It is highly

recommended to use new, unopened, anhydrous DMSO for preparing stock solutions.

Temperature: While many protocols are performed at room temperature, gentle warming and

sonication can aid in the dissolution of the solid material, especially at higher concentrations.

Agitation: Vigorous vortexing or sonication is often necessary to fully dissolve the compound,

particularly when preparing concentrated stock solutions.

Experimental Protocols
The following protocols provide detailed methodologies for the preparation and use of 6-FAM

azide solutions in DMSO for typical bioconjugation experiments.
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Preparation of a 10 mM 6-FAM Azide Stock Solution in
DMSO
This protocol describes the preparation of a standard 10 mM stock solution, which is suitable

for most click chemistry applications.

Materials:

6-FAM azide, 6-isomer (solid)

Anhydrous DMSO

Microcentrifuge tubes

Vortex mixer

Optional: Sonicator

Procedure:

Weighing: Accurately weigh a specific mass of 6-FAM azide. For example, to prepare a 1 mL

solution, weigh out approximately 4.58 mg of 6-FAM azide (Molecular Weight: ~458.42 g/mol

).

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the solid 6-FAM azide.

To prepare a 10 mM solution from 1 mg of the compound, add 218 µL of DMSO. A helpful

calculator for preparing stock solutions of various concentrations is often provided by

suppliers.

Dissolution: Vortex the mixture thoroughly until the solid is completely dissolved. If

dissolution is slow, gentle warming or brief sonication can be applied.

Storage: Store the resulting stock solution at -20°C, protected from light. For long-term

storage, aliquoting the stock solution is recommended to avoid repeated freeze-thaw cycles.

General Protocol for Copper-Catalyzed Click Chemistry
Labeling
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This protocol outlines a general workflow for labeling an alkyne-modified biomolecule (e.g., an

oligonucleotide) with 6-FAM azide.

Materials:

10 mM 6-FAM azide in DMSO (from Protocol 3.1)

Alkyne-modified biomolecule

Copper(II) sulfate (CuSO₄) solution

Reducing agent solution (e.g., Sodium Ascorbate)

Copper ligand (e.g., THPTA or TBTA) solution

Reaction buffer (e.g., PBS or triethylammonium acetate buffer)

Procedure:

In a microcentrifuge tube, combine the alkyne-modified biomolecule with the reaction buffer.

Add the 10 mM 6-FAM azide stock solution in DMSO. The final concentration of DMSO in the

reaction mixture is typically around 50%.

Add the copper ligand solution.

Add the CuSO₄ solution.

Initiate the reaction by adding the freshly prepared reducing agent (e.g., sodium ascorbate).

Vortex the reaction mixture gently and incubate at room temperature, protected from light, for

30-60 minutes.

Purify the labeled biomolecule using standard methods such as ethanol precipitation or

chromatography.

Visualized Experimental Workflow
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The following diagram illustrates the key steps in a typical click chemistry labeling experiment

using 6-FAM azide.
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Caption: Workflow for biomolecule labeling using 6-FAM azide via click chemistry.

Conclusion
6-isomer FAM azide is readily soluble in DMSO, with concentrations of 10 mM being standard

for stock solutions. The high solubility and established protocols for its use in click chemistry

make it a reliable and versatile tool for fluorescently labeling a wide range of biomolecules in

research and development. Adherence to proper solvent handling and storage conditions will

ensure the integrity and reactivity of the compound for consistent experimental results.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b3026471?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026471?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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